Cas no 1807148-97-5 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile
• CAS No: 1807148-97-5
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4876511
• Update Time: 2025-05-20

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-4-7(2-3-13)9(10(11)12)8(5-14)15-6/h4,10H,2H2,1H3
• InChI Key： JGVZTVDORNXNHI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1807148-97-5): An Overview of a Promising Compound in Medicinal Chemistry

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1807148-97-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, difluoromethyl, and methyl substituents, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile is particularly noteworthy. The presence of the cyano group imparts significant electronic effects, while the difluoromethyl substituent enhances metabolic stability and bioavailability. The methyl group on the pyridine ring further modulates the compound's physicochemical properties, contributing to its overall efficacy and selectivity.

Recent studies have explored the pharmacological properties of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile has shown promise in cancer research. A preclinical study demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action appears to involve the modulation of signaling pathways critical for cell survival and proliferation.

The pharmacokinetic profile of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. Its high bioavailability and prolonged half-life are advantageous for sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical studies to explore its efficacy in larger patient populations.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-acetonitrile (CAS No. 1807148-97-5) represents a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance, this compound holds the potential to contribute significantly to the treatment of various diseases and improve patient outcomes.